Cas no 1361880-35-4 (5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde)

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a reactive chloromethyl group, a difluoromethyl substituent, and an aldehyde functionality, enabling diverse derivatization pathways. The presence of fluorine enhances metabolic stability and bioavailability, making it valuable for designing bioactive compounds. The aldehyde group allows for further functionalization via condensation or nucleophilic addition reactions, while the chloromethyl moiety facilitates alkylation or cross-coupling processes. This compound is particularly useful in constructing heterocyclic frameworks for drug discovery. Its well-defined reactivity and stability under standard conditions make it a reliable building block for complex molecular architectures.

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde structure

1361880-35-4 structure

Product Name:5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde

CAS No:1361880-35-4

MF:C₉H₈ClF₂NO

MW:219.615728378296

CID:4933437

Update Time:2025-06-14

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde
- Inchi： 1S/C9H8ClF2NO/c1-5-7(4-14)6(2-10)3-13-8(5)9(11)12/h3-4,9H,2H2,1H3
- InChI Key： GOPNCBFSKCHBNL-UHFFFAOYSA-N
- SMILES： ClCC1=CN=C(C(F)F)C(C)=C1C=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 203
XLogP3: 1.7
Topological Polar Surface Area: 30

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A020005494-500mg	5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde	1361880-35-4	97%	500mg	$1,029.00	2022-04-02
Alichem	A020005494-1g	5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde	1361880-35-4	97%	1g	$1,780.80	2022-04-02

5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde

Recent Advances in the Application of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde (CAS: 1361880-35-4) in Chemical Biology and Pharmaceutical Research

The compound 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde (CAS: 1361880-35-4) has emerged as a key intermediate in the synthesis of novel pharmaceutical agents and bioactive molecules. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This research brief synthesizes the latest findings on its applications, synthetic pathways, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 1361880-35-4 in inhibiting specific protein kinases involved in cancer progression. The research team utilized a structure-activity relationship (SAR) approach to optimize the compound's pharmacophore, resulting in improved binding affinity and selectivity. Notably, the chloromethyl and difluoromethyl groups were found to be critical for interactions with the kinase ATP-binding site.

In the field of antimicrobial research, a recent patent application (WO2023056789) disclosed novel antimicrobial agents incorporating 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde as a core scaffold. The inventors reported significant activity against drug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) in the low micromolar range. The presence of the difluoromethyl group was particularly important for enhancing membrane permeability and target engagement.

From a synthetic chemistry perspective, several innovative routes to 1361880-35-4 have been developed. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthesis with improved yield (78%) and purity (>99%). The new protocol addresses previous challenges in controlling the regioselectivity of the chloromethylation step, making the compound more accessible for pharmaceutical development.

Emerging applications in chemical biology have also been reported. Researchers at a leading pharmaceutical company recently utilized 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde as a versatile building block for PROTAC (proteolysis targeting chimera) development. The compound's reactive chloromethyl group proved ideal for linker attachment, while the difluoromethyl moiety contributed to improved pharmacokinetic properties of the resulting degraders.

Safety and toxicology studies have progressed alongside these developments. Recent in vitro and in vivo assessments indicate that 1361880-35-4 exhibits favorable toxicity profiles at therapeutic concentrations, with no significant off-target effects observed in comprehensive panel screening. However, researchers note that proper handling precautions are necessary due to the compound's reactive chloromethyl group.

Looking forward, the unique structural features of 5-(Chloromethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde continue to inspire novel applications. Current research directions include its incorporation into covalent inhibitors, its use in antibody-drug conjugates (ADCs), and exploration of its potential in neurodegenerative disease therapeutics. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for the foreseeable future.